
What is the chemical structure of neryl
diphosphate?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Neryl diphosphate

Cat. No.: B3034385 Get Quote

An In-depth Technical Guide to Neryl
Diphosphate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of neryl diphosphate (NPP), a key

intermediate in isoprenoid metabolism. It details its chemical structure, physicochemical

properties, biosynthetic pathway, and its role as a precursor in the formation of various

monoterpenes. Furthermore, this document outlines detailed experimental protocols for the

enzymatic synthesis and analysis of NPP, and discusses its regulatory role in isoprenoid

biosynthesis.

Chemical Structure and Properties of Neryl
Diphosphate
Neryl diphosphate is an organic compound classified as a polyprenol diphosphate.[1] It is the

cis-isomer of the more commonly known geranyl diphosphate (GPP).[2] The molecule consists

of a ten-carbon monoterpenoid, nerol, which is esterified with a diphosphate group. The

chemical structure is characterized by a (Z)-configuration at the C2-C3 double bond of the neryl

moiety.

The IUPAC name for neryl diphosphate is [(2Z)-3,7-dimethylocta-2,6-dienyl] phosphono

hydrogen phosphate.[1] It is also commonly referred to as neryl pyrophosphate (NPP).[1][3] At
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a physiological pH of 7.3, it exists predominantly as the trianion, neryl diphosphate(3-).[2]

Quantitative Data
The key physicochemical properties of neryl diphosphate are summarized in the table below.

Property Value Citation(s)

Molecular Formula C₁₀H₂₀O₇P₂ [1]

Molecular Weight 314.21 g/mol [1][4]

Monoisotopic Mass 314.068426 Da [1]

CAS Number 16751-02-3 [3][4]

Canonical SMILES
CC(=CCC/C(=C\COP(=O)

(O)OP(=O)(O)O)/C)C
[1]

Solubility
Soluble in water and most

aqueous buffers (> 5 mg/mL)
[3]

Storage Conditions

Store dry at -20°C. Stock

solutions should be stored

frozen.

[3]

Biosynthesis and Metabolism
Neryl diphosphate is synthesized from the fundamental C5 isoprenoid building blocks,

isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP).[5] These precursors

are themselves produced via the mevalonate (MVA) pathway in eukaryotes or the non-

mevalonate/methylerythritol 4-phosphate (MEP) pathway in bacteria and plants.[5]

The key enzyme responsible for NPP synthesis is neryl diphosphate synthase (NDPS), a cis-

prenyltransferase.[6][7] This enzyme catalyzes the head-to-tail condensation of one molecule

of DMAPP with one molecule of IPP to form the C10 neryl diphosphate.[6][7]
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Start: IPP + DMAPP

Enzymatic Synthesis
(NDPS1, 30°C, 30 min)

Product: Neryl Diphosphate
(in reaction buffer)

Hydrolysis
(Alkaline Phosphatase or Acid)

Hydrolyzed Products
(Nerol, Linalool, etc.)

Solvent Extraction
(e.g., MTBE)

GC-MS Analysis

End: Identify Nerol by
Retention Time & Mass Spectrum
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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